Cas no 1393527-89-3 (3-Methoxycyclopentan-1-amine)

• Product Name: 3-Methoxycyclopentan-1-amine
• CAS No: 1393527-89-3
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 4596562
• PubChem ID: 57580071
• Update Time: 2025-10-29

3-Methoxycyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-methoxycyclopentan-1-amine
• 3-methoxycyclopentan-1-amine, Mixture of diastereomers
• 3-Methoxycyclopentan-1-amine

• Inchi： 1S/C6H13NO/c1-8-6-3-2-5(7)4-6/h5-6H,2-4,7H2,1H3
• InChI Key： BVILPGWUKJERFN-UHFFFAOYSA-N
• SMILES： O(C)C1CCC(C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• XLogP3: 0.1
• Topological Polar Surface Area: 35.2

3-Methoxycyclopentan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Methoxycyclopentan-1-amine

Comprehensive Overview of 3-Methoxycyclopentan-1-amine (CAS No. 1393527-89-3): Properties, Applications, and Industry Insights

3-Methoxycyclopentan-1-amine (CAS No. 1393527-89-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This cyclopentane derivative, featuring a methoxy group at the 3-position and an amine at the 1-position, serves as a versatile building block in synthetic chemistry. Its molecular formula, C₆H₁₃NO, and moderate polarity make it soluble in common organic solvents, facilitating its use in multi-step synthesis protocols.

Recent studies highlight the compound's role in developing bioactive molecules, particularly in central nervous system (CNS) drug discovery. Researchers are exploring its potential as a precursor for G-protein-coupled receptor (GPCR) modulators, a hot topic in 2023-2024 drug development pipelines. The methoxycyclopentane scaffold demonstrates improved metabolic stability compared to linear analogs, addressing a key challenge in modern medicinal chemistry.

From a synthetic perspective, 1393527-89-3 offers distinct advantages in stereoselective reactions. The constrained cyclopentane ring reduces conformational flexibility, enabling higher diastereoselectivity in nucleophilic additions—a property increasingly valued in asymmetric synthesis. Pharmaceutical manufacturers are particularly interested in its potential for creating chiral auxiliaries and catalysts, as evidenced by recent patent filings.

The compound's stability profile makes it suitable for high-throughput screening applications. Unlike many amine derivatives, 3-Methoxycyclopentan-1-amine shows remarkable resistance to oxidation under standard storage conditions (room temperature, inert atmosphere). This characteristic aligns with industry demands for longer shelf-life intermediates, reducing supply chain complexities for contract research organizations.

Emerging applications in material science are expanding the compound's utility beyond life sciences. Its amine group participates readily in polymerization reactions, while the methoxy group modifies electronic properties—making it valuable for designing conductive polymers and liquid crystal precursors. These developments respond to growing market needs for specialty chemicals in flexible electronics and display technologies.

Analytical characterization of CAS 1393527-89-3 typically involves GC-MS (showing characteristic fragments at m/z 99 [M-CH₃OH]⁺ and 58 [C₃H₈N]⁺) and NMR spectroscopy (with diagnostic signals at δ 3.3 ppm for methoxy protons and δ 2.7 ppm for amine-adjacent methylenes). These spectral signatures aid in quality control during commercial production, ensuring batch-to-batch consistency for GMP-compliant synthesis.

Environmental and safety assessments indicate that 3-Methoxycyclopentan-1-amine falls within standard handling protocols for amine compounds. Proper ventilation and basic personal protective equipment (gloves, goggles) suffice for laboratory-scale operations. The compound's low ecotoxicity profile, as per OECD 201 guidelines, makes it preferable to aromatic amines in green chemistry initiatives—a significant factor for sustainability-focused manufacturers.

Market analysts project steady growth for this niche chemical, driven by expanding contract manufacturing in Asia-Pacific regions and increased R&D spending on small-molecule therapeutics. Custom synthesis inquiries for 1393527-89-3 derivatives have risen 18% year-over-year (2022-2023), reflecting its growing importance in structure-activity relationship (SAR) studies.

For researchers considering this compound, recent literature suggests optimal results when employing reductive amination strategies for further functionalization. The amine group's reactivity allows efficient conversion to amides, sulfonamides, or urea derivatives—key transformations in lead optimization phases. Several published protocols now incorporate flow chemistry techniques to enhance yield and purity when working with this scaffold.

In conclusion, 3-Methoxycyclopentan-1-amine (CAS 1393527-89-3) represents a compelling case study in how alicyclic building blocks enable innovation across chemical industries. Its balanced properties—synthetic versatility, stability, and favorable safety profile—position it as a valuable asset in addressing contemporary challenges from drug discovery to advanced material design.